Cas no 2094817-64-6 (N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide)

• Product Name: N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide
• CAS No: 2094817-64-6
• MF: C₁₆H₁₈FN₃O
• MW: 287.332026958466
• CID: 6082125
• PubChem ID: 126821345
• Update Time: 2025-05-21

N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586176
• AKOS033915636
• N-[1-[2-(dimethylamino)phenyl]ethyl]-6-fluoropyridine-3-carboxamide
• N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide
• 2094817-64-6
• Z2453053130

• Inchi： 1S/C16H18FN3O/c1-11(13-6-4-5-7-14(13)20(2)3)19-16(21)12-8-9-15(17)18-10-12/h4-11H,1-3H3,(H,19,21)
• InChI Key： VLHSMUPMIDZMLU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NC(C)C1C=CC=CC=1N(C)C)=O

Computed Properties

• Exact Mass: 287.14339037g/mol
• Monoisotopic Mass: 287.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Additional information on N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide

N-{1-[2-(Dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide: A Comprehensive Overview

The compound N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide (CAS No. 2094817-64-6) is a complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutics targeting specific molecular pathways.

The molecular structure of N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide is characterized by a pyridine ring substituted with a fluorine atom at the 6-position and a carboxamide group at the 3-position. The presence of the dimethylamino group attached to the phenyl ring introduces steric and electronic effects that influence the compound's reactivity and bioavailability. This structural complexity makes it a valuable candidate for exploring diverse chemical reactions and biological interactions.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided insights into its stability, solubility, and reactivity under various conditions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for anti-cancer drug development.

In terms of applications, N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide has shown potential in the field of agrochemicals. Its ability to interact with specific targets in plant pathogens suggests its utility as a fungicide or insecticide. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolysis under specific pH conditions. These findings are essential for ensuring sustainable practices in its production and disposal.

Looking ahead, the future of N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide lies in its potential for further functionalization and application across multiple industries. Ongoing research aims to optimize its pharmacokinetic properties for improved bioavailability and efficacy in therapeutic applications. Additionally, exploring its role in advanced materials science could unlock new possibilities in nanotechnology and green chemistry.

In conclusion, N-{1-[2-(dimethylamino)phenyl]ethyl}-6-fluoropyridine-3-carboxamide (CAS No. 2094817-64-6) is a versatile compound with vast potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations. Continued research will undoubtedly uncover new avenues for leveraging this compound's properties to address pressing challenges in medicine, agriculture, and materials science.